Cas no 177843-57-1 (1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-)
177843-57-1 structure
Product Name:1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
CAS No:177843-57-1
MF:C15H18Cl3N3O
MW:362.681920528412
CID:112739
PubChem ID:53422159
Update Time:2025-04-18
1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
- 1-(4-methoxybenzyl)-1H-benzo[d]imidazol-5-amine
- 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine,trihydrochloride
- 1-(4-METHOXY-BENZYL)-1H-BENZOIMIDAZOL-5-YLAMINE TRIHYDROCHLORIDE
- CTK8H2986
- KB-214944
- 177843-57-1
- 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine trihydrochloride
- 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine 3HCl
- 1-[(4-Methoxyphenyl)methyl]-1H-benzimidazol-5-amine--hydrogen chloride (1/3)
- FT-0733424
- DTXSID50697989
- 1-(4-Methoxybenzyl)-1H-benzo[d]imidazol-5-amine trihydrochloride
- 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine;trihydrochloride
- DA-09177
-
- Inchi: 1S/C15H15N3O.3ClH/c1-19-13-5-2-11(3-6-13)9-18-10-17-14-8-12(16)4-7-15(14)18;;;/h2-8,10H,9,16H2,1H3;3*1H
- InChI Key: ZRVJUKQEFMGHJL-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.O(C)C1C=CC(=CC=1)CN1C=NC2C=C(C=CC1=2)N
Computed Properties
- Exact Mass: 361.05200
- Monoisotopic Mass: 361.051545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.07000
- LogP: 5.66260
1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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